Cas no 104636-92-2 (1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)-)

1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)- structure
104636-92-2 structure
Product Name:1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)-
CAS No:104636-92-2
MF:C21H41BrO6
MW:469.450647115707
CID:1144314
PubChem ID:13513571
Update Time:2025-04-20

1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)-
    • 2-(9-bromononyl)-1,4,7,10,13,16-hexaoxacyclooctadecane
    • DTXSID00542677
    • 104636-92-2
    • Inchi: 1S/C21H41BrO6/c22-9-7-5-3-1-2-4-6-8-21-20-27-17-16-25-13-12-23-10-11-24-14-15-26-18-19-28-21/h21H,1-20H2
    • InChI Key: QRUYOQFDXHXZGO-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCC1COCCOCCOCCOCCOCCO1

Computed Properties

  • Exact Mass: 468.20873
  • Monoisotopic Mass: 468.20865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.38

1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-(9-bromononyl)- Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.